N-(1-Cyanocyclobutyl)-N-cyclopropyl-4-fluoro-3-methoxybenzamide

• IUPAC Name: N-(1-cyanocyclobutyl)-N-cyclopropyl-4-fluoro-3-methoxybenzamide
• InChI: InChI=1S/C16H17FN2O2/c1-21-14-9-11(3-6-13(14)17)15(20)19(12-4-5-12)16(10-18)7-2-8-16/h3,6,9,12H,2,4-5,7-8H2,1H3
• InChI Key: TZPLDYJHCAXUEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)N(C2CC2)C3(CCC3)C#N)F
• Molecular Formula: C16H17FN2O2
• Molecular Weight: 288.32 g/mol

Description

“N-(1-Cyanocyclobutyl)-N-cyclopropyl-4-fluoro-3-methoxybenzamide” is a complex organic compound. It contains a benzamide group, which is a common feature in many pharmaceutical drugs. The presence of the fluorine atom and the methoxy group may also contribute to its properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of cyclobutyl and cyclopropyl rings, a benzamide group, a fluorine atom, and a methoxy group. These groups could potentially influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the cyanide, fluorine, and methoxy groups could potentially make the compound reactive towards certain reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the cyclobutyl and cyclopropyl rings could influence its shape and size, while the cyanide, fluorine, and methoxy groups could influence its polarity and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical drug, its mechanism of action would depend on the specific biological target it interacts with. Without more specific information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it to minimize potential risks.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it’s a pharmaceutical drug, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its efficacy and safety in clinical trials.